4,4'-Iminodiphenol hydrochloride

Specification

• CAS No.: 1965310-24-0
• Molecular Formula: C12H12ClNO2
• Molecular Weight: 237.683
• IUPAC Name: 4-(4-hydroxyanilino)phenol;hydrochloride
• Standard InChI: InChI=1S/C12H11NO2.ClH/c14-11-5-1-9(2-6-11)13-10-3-7-12(15)8-4-10;/h1-8,13-15H;1H
• Standard InChI Key: QHTSGASMDKSUHO-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC2=CC=C(C=C2)O)O.Cl

Introduction

Chemical Structure and Properties

Structural Identification

4,4'-Iminodiphenol hydrochloride would likely feature two phenol rings connected by an imino (-NH-) bridge, with the connection points at the 4-positions of both rings, forming the hydrochloride salt. This structure differs from 4-Aminophenol (C₆H₇NO), which contains a single phenol ring with an amino group at the para position. The structural relationship between these compounds is important for understanding their comparative properties and applications, though they remain distinct chemical entities with different molecular formulas and behaviors. Based on chemical nomenclature principles, 4,4'-Iminodiphenol hydrochloride would be expected to demonstrate properties influenced by both its diphenolic structure and the presence of the hydrochloride group.

Synthesis and Production Methods

Purification Techniques

For structurally related compounds, purification techniques include extraction processes to remove impurities. For instance, the purification of p-aminophenol involves neutralizing an aqueous solution to a specific pH range (4.0-5.0), followed by extraction with an aniline-toluene mixture to selectively remove impurities such as 4,4'-diaminodiphenyl ether. These extraction techniques utilize pH-dependent differences in the basicity of the desired compound versus impurities, allowing for selective separation. Similar principles might apply to the purification of 4,4'-Iminodiphenol hydrochloride, potentially utilizing pH adjustment and selective extraction to isolate the pure compound.

Analytical Characterization

Identification Parameters

The following table summarizes identification parameters that would be expected for 4,4'-Iminodiphenol hydrochloride, compared with data available for related compounds:

Parameter	4-Aminophenol	4-Aminophenol hydrochloride	4,4'-Iminodiphenol hydrochloride (predicted)
Appearance	White to light yellow-brown crystals	White crystalline powder	Likely crystalline powder
Solubility	Slightly soluble in water, soluble in alcohols	Soluble in water and alcohol	Likely water-soluble due to salt form
pH Stability	Quickly exhibits brown color in alkaline solution	Gradual darkening in light	Likely pH-sensitive, especially in alkaline conditions
Storage Requirements	Not specified in results	Below 30°C, protected from light and air	Likely requires protection from environmental factors